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Compound of Interest

Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desisopropylatrazine-d5 is a deuterated analog of Desisopropylatrazine, a primary metabolite
of the widely used herbicide, atrazine.[1][2][3] Its deuteration makes it an ideal internal

standard for quantitative analysis of atrazine and its metabolites in various matrices, particularly
in environmental and biological samples, using techniques like liquid chromatography-mass
spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).[4][5] This
technical guide provides a comprehensive overview of Desisopropylatrazine-d5, including its
chemical and physical properties, its role in the metabolic pathway of atrazine, and detailed
analytical methodologies for its application.

Chemical and Physical Properties

Desisopropylatrazine-d5 is a stable, isotopically labeled compound with physical and
chemical properties very similar to its unlabeled counterpart. The key distinction is the
replacement of five hydrogen atoms with deuterium on the ethyl group, resulting in a higher
molecular weight. This mass difference is fundamental to its use as an internal standard in
mass spectrometry-based analytical methods.

Table 1: Chemical and Physical Properties of Desisopropylatrazine-d5
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Property Value Source
CAS Number 1189961-78-1 [61[71[8]
Molecular Formula CsHsDsCINs [6]
Molecular Weight 178.63 g/mol [61[7]
6-chloro-N2-(ethyl-d5)-1,3,5-

IUPAC Name o o [7]
triazine-2,4-diamine
Atrazine-desisopropyl D5
(ethylamino D5), 6-Chloro-N-

Synonyms ) [7]
(pentadeuterioethyl)-1,3,5-
triazine-2,4-diamine

Isotopic Enrichment =99 atom % D [9][10]

Purity Typically >94.5% [11]

Appearance White to off-white solid N/A

Storage Conditions Room temperature [9][10]

Atrazine Metabolism and the Formation of
Desisopropylatrazine

Desisopropylatrazine is a significant metabolite formed during the degradation of atrazine in

various organisms, including microorganisms and plants.[1][12][13][14] The metabolic

breakdown of atrazine can occur through several pathways, with N-dealkylation being a

primary route.[1][13][14] This process involves the removal of the isopropyl or ethyl group from

the atrazine molecule. The removal of the isopropyl group results in the formation of

Desisopropylatrazine.

Below is a simplified representation of the atrazine degradation pathway leading to

Desisopropylatrazine.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.scbt.com/p/desisopropyl-atrazine-d5-1189961-78-1
https://pubchem.ncbi.nlm.nih.gov/compound/Desisopropyl-Atrazine-d5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4648712.htm
https://www.scbt.com/p/desisopropyl-atrazine-d5-1189961-78-1
https://www.scbt.com/p/desisopropyl-atrazine-d5-1189961-78-1
https://pubchem.ncbi.nlm.nih.gov/compound/Desisopropyl-Atrazine-d5
https://pubchem.ncbi.nlm.nih.gov/compound/Desisopropyl-Atrazine-d5
https://pubchem.ncbi.nlm.nih.gov/compound/Desisopropyl-Atrazine-d5
https://www.cdnisotopes.com/npvc/desisopropylatrazine-d5-ethyl-d5
https://www.cdnisotopes.com/us_20/desisopropylatrazine-d5-ethyl-d5
https://www.zeptometrix.com/us/en/desisopropylatrazine-d5-ethyl-d5-neat
https://www.cdnisotopes.com/npvc/desisopropylatrazine-d5-ethyl-d5
https://www.cdnisotopes.com/us_20/desisopropylatrazine-d5-ethyl-d5
https://www.researchgate.net/figure/Degradation-pathways-of-atrazine_fig3_5671223
https://www.researchgate.net/figure/Atrazine-metabolic-degradation-pathway-and-strains-used-a-Intermediary-products-of-the_fig1_337733729
https://www.researchgate.net/figure/Atrazine-metabolic-pathways-in-microorganisms-A-The-first-two-steps-of-the-atrazine_fig2_14156896
https://pmc.ncbi.nlm.nih.gov/articles/PMC1086713/
https://www.researchgate.net/figure/Degradation-pathways-of-atrazine_fig3_5671223
https://www.researchgate.net/figure/Atrazine-metabolic-pathways-in-microorganisms-A-The-first-two-steps-of-the-atrazine_fig2_14156896
https://pmc.ncbi.nlm.nih.gov/articles/PMC1086713/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Atrazine Metabolic Pathway

N-deisopropylation N-deethylation

Desisopropylatrazine Desethylatrazine

N-deethylation N-deisopropylation

Diaminochlorotriazine

Click to download full resolution via product page

Caption: Simplified metabolic pathway of atrazine degradation.

Application as an Internal Standard in Analytical
Methods

The primary application of Desisopropylatrazine-d5 is as an internal standard in quantitative
analytical methods.[5] Its structural similarity to the analyte of interest (Desisopropylatrazine
and other atrazine metabolites) ensures that it behaves similarly during sample preparation,
extraction, and chromatographic separation. The known mass difference allows for accurate
guantification by correcting for variations in sample recovery and instrument response.

Experimental Protocol: Analysis of Atrazine and
Metabolites in Water using SPE and LC-MS/MS

This protocol is a representative example of how Desisopropylatrazine-d5 is used in an
analytical workflow for the determination of atrazine and its metabolites in water samples.

1. Sample Preparation and Fortification:

e Collect a 500 mL water sample.
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Add a known concentration of Desisopropylatrazine-d5 internal standard solution to the
sample. Other deuterated internal standards for other target analytes may also be added.

. Solid Phase Extraction (SPE):
Condition a C18 SPE cartridge with methanol followed by deionized water.
Load the fortified water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.
Wash the cartridge with deionized water to remove interfering substances.
Dry the cartridge under vacuum.

Elute the analytes and the internal standard from the cartridge using an appropriate solvent,
such as ethyl acetate or a mixture of dichloromethane and methanol.[4]

. Sample Concentration and Reconstitution:
Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small, known volume of a suitable solvent (e.g.,
methanol/water) for LC-MS/MS analysis.

. LC-MS/MS Analysis:
Liquid Chromatography (LC):
o Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 pm).

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in positive mode.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b562979?utm_src=pdf-body
https://www.ssi.shimadzu.com/sites/ssi.shimadzu.com/files/pim/pim_document_file/ssi/others/14730/m_523.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion
transitions for each analyte and the internal standard. For Desisopropylatrazine-d5, a
common transition would be m/z 179 -> 137.

5. Quantification:

o Create a calibration curve by analyzing a series of standards containing known
concentrations of the analytes and a constant concentration of the internal standard.

e The concentration of the analytes in the sample is determined by comparing the peak area
ratio of the analyte to the internal standard against the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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